N-(3-methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H16N6O2S/c1-27-15-6-2-5-14(10-15)21-18(26)12-28-19-23-22-17-8-7-16(24-25(17)19)13-4-3-9-20-11-13/h2-11H,12H2,1H3,(H,21,26)
• InChI Key: UMIIBFYGUWRCSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C19H16N6O2S
• Molecular Weight: 392.4 g/mol
• CAS No.: 877634-98-5

Description

The compound contains several functional groups including an amide, a sulfide, a methoxyphenyl group, a pyridine ring, and a triazolopyridazine ring. These groups could potentially contribute to the compound’s reactivity and properties.

Scientific Research Applications

Anticancer Applications

A study on the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a compound with a structure similar to the one , explored replacing the acetamide group with an alkylurea moiety. This modification resulted in a series of derivatives with potent antiproliferative activities against human cancer cell lines and reduced acute oral toxicity. These compounds, including analogs with alkylurea or 2-(dialkylamino)ethylurea moieties, retained antiproliferative activity and demonstrated inhibitory activity against PI3Ks and mTOR, suggesting potential as effective anticancer agents with lower toxicity (Wang et al., 2015).

Herbicidal Activity

Compounds with a structure incorporating elements of the query compound have been prepared and evaluated for herbicidal activity. These substances showed significant effectiveness at low application rates across a broad spectrum of vegetation, indicating their potential as herbicides. This showcases the compound's versatility, extending beyond pharmacological applications to include agricultural utilities as well (Moran, 2003).

Antimicrobial and Anticancer Activities

Another study synthesized a series of N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, starting from commercially available phthalic anhydride. These compounds exhibited inhibition activity against the HCT 116 cancer cell line and were screened for antimicrobial activities. Such findings underscore the compound's potential in developing new therapeutic agents with dual anticancer and antimicrobial properties (Kumar et al., 2019).

Insecticidal Properties

Research into heterocycles incorporating a thiadiazole moiety, synthesized from a precursor structurally similar to the query compound, has shown promising insecticidal properties against the cotton leafworm, Spodoptera littoralis. These findings highlight the potential agricultural applications of such compounds in pest management strategies, indicating a broad spectrum of utility beyond their biological activities in human health (Fadda et al., 2017).